N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide

• IUPAC Name: N-(2-acetylphenyl)-2-(3-ethoxyphenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C26H22N2O3/c1-3-31-19-10-8-9-18(15-19)25-16-22(21-12-5-7-14-24(21)27-25)26(30)28-23-13-6-4-11-20(23)17(2)29/h4-16H,3H2,1-2H3,(H,28,30)
• InChI Key: OOQZMHAGVITQJD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=CC=CC=C4C(=O)C
• Molecular Formula: C26H22N2O3
• Molecular Weight: 410.5 g/mol

Description

N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide, also known as AEQ, is a chemical compound that belongs to the quinoline family. It has been studied extensively for its potential use in various scientific applications. AEQ has shown promising results in the field of medicinal chemistry, where it has been explored as a potential drug candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide is not fully understood. However, it has been suggested that N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide may exert its effects by inhibiting the activity of certain enzymes and proteins involved in disease progression. N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide has also been shown to exhibit antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential.
Biochemical and Physiological Effects:
N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide has been shown to exhibit a range of biochemical and physiological effects in various experimental models. It has been shown to inhibit the growth and proliferation of cancer cells, reduce oxidative stress, and improve cognitive function in animal models of Alzheimer's disease. N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide has also been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide has several advantages as a research tool. It is a relatively stable compound that can be easily synthesized in the laboratory. N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide is also highly fluorescent, which makes it useful as a probe for the detection of metal ions in biological systems. However, N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide also has some limitations. It is a relatively complex molecule that requires careful control of reaction conditions to ensure high yields and purity. N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide is also not very soluble in water, which may limit its use in certain experimental systems.

Future Directions

There are several potential future directions for research on N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide. One area of interest is the development of N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide as a potential drug candidate for the treatment of various diseases. Further studies are needed to determine the safety and efficacy of N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide in animal models and clinical trials. Another area of interest is the development of new synthetic methods for N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide that are more efficient and scalable. Finally, N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide may also have potential applications in the field of materials science, where it could be used as a fluorescent probe for the detection of metal ions in nanomaterials.

Scientific Research Applications

N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide has been studied extensively for its potential use in various scientific applications. It has been explored as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. N-(2-acetylphenyl)-2-(3-ethoxyphenyl)-4-quinolinecarboxamide has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.